Cas no 1261865-94-4 (2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261865-94-4
• MF: C₁₄H₈ClF₅O₂
• MW: 338.657140731812
• CID: 4996716
• Update Time: 2025-10-24

2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H8ClF5O2/c15-12-6-5-10(21-13(16)17)7-11(12)8-1-3-9(4-2-8)22-14(18,19)20/h1-7,13H
• InChI Key： DHXDGLBMBYJLBB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=CC(=CC=1)OC(F)(F)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 345
• XLogP3: 6.6
• Topological Polar Surface Area: 18.5

Additional information on 2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl (CAS No. 1261865-94-4)

2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl (CAS No. 1261865-94-4) is a fluorinated biphenyl derivative with significant applications in pharmaceuticals, agrochemicals, and advanced material science. This compound features a unique combination of chloro, difluoromethoxy, and trifluoromethoxy functional groups, which enhance its reactivity and stability under various conditions. Its molecular structure makes it a valuable intermediate in synthesizing high-performance compounds, particularly in the development of crop protection agents and specialty chemicals.

The growing demand for fluorinated organic compounds in modern industries has positioned 2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl as a subject of intense research. Scientists and manufacturers are increasingly exploring its potential in sustainable chemistry and green synthesis methods, aligning with global trends toward eco-friendly production. Its role in catalysis and polymer modification has also garnered attention, especially in applications requiring thermal and chemical resistance.

One of the most searched questions about this compound revolves around its synthetic pathways and industrial scalability. Researchers have developed optimized protocols using cross-coupling reactions and electrophilic substitutions to achieve high yields. Additionally, its solubility properties and compatibility with common solvents are frequently discussed, as these factors critically influence its utility in formulation processes.

In the context of pharmaceutical intermediates, 2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl is noted for its potential in designing bioactive molecules. Its structural motifs are being investigated for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. This aligns with the broader industry focus on precision medicine and tailored therapeutics.

From an SEO perspective, this compound attracts queries related to supplier availability, technical specifications, and regulatory compliance. Companies often seek details about its storage conditions, handling precautions, and analytical methods (e.g., HPLC, GC-MS) for quality control. Addressing these topics ensures the content meets the needs of both academic and industrial audiences.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper waste disposal and exposure limits are emphasized in literature. The compound’s biodegradability and ecotoxicological profile are under study, reflecting the shift toward sustainable chemical practices.

In summary, 2-Chloro-5-(difluoromethoxy)-4'-(trifluoromethoxy)biphenyl (CAS No. 1261865-94-4) exemplifies innovation in fluorinated chemistry. Its versatility across agrochemicals, pharmaceuticals, and materials science underscores its importance in advancing high-value applications. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in molecular design and industrial efficiency.